Cas no 19872-38-9 (Ethanesulfonic acid,2-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1))

• Product Name: Ethanesulfonic acid,2-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
• CAS No: 19872-38-9
• MF: C₅H₁₁NaO₃S₄
• MW: 270.388807535172
• CID: 140222
• PubChem ID: 23663461
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[(2,3-dimercaptopropyl)thio]-, sodium salt (1:1)
• Ethanesulfonic acid, 2-((2,3-dimercaptopropyl)thio)-, sodium salt
• 2-((2,3-Dimercaptopropyl)thio)ethanesulfonic acid sodium salt
• sodium 2-[(2,3-disulfanylpropyl)sulfanyl]ethanesulfonate
• sodium;2-[2,3-bis(sulfanyl)propylsulfanyl]ethanesulfonate
• Sodium 2-{[2,3-bis(sulfanyl)propyl]sulfanyl}ethane-1-sulfonate
• 19872-38-9
• DTXSID50941717

• Inchi： 1S/C5H12O3S4.Na/c6-12(7,8)2-1-11-4-5(10)3-9;/h5,9-10H,1-4H2,(H,6,7,8);/q;+1/p-1
• InChI Key： UNGPZZJVYBXAEY-UHFFFAOYSA-M
• SMILES： S(CCS(=O)(=O)[O-])CC(CS)S.[Na+]

Computed Properties

• Exact Mass: 269.94903
• Monoisotopic Mass: 269.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2